Cas no 89599-38-2 (Methyl 4-hydroxyoxolane-2-carboxylate)

• Product Name: Methyl 4-hydroxyoxolane-2-carboxylate
• CAS No: 89599-38-2
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 712070
• Update Time: 2023-08-03

Methyl 4-hydroxyoxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furoic acid,tetrahydro-4-hydroxy-, methyl ester (6CI,7CI)
• Methyl 4-hydroxytetrahydrofuran-2-carboxylate
• Methyl 4-hydroxyoxolane-2-carboxylate

• Inchi： 1S/C6H10O4/c1-9-6(8)5-2-4(7)3-10-5/h4-5,7H,2-3H2,1H3
• InChI Key： VNIBGLWXTXGXAE-UHFFFAOYSA-N
• SMILES： O1CC(CC1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Topological Polar Surface Area: 55.8